Cas no 1806179-85-0 (Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806179-85-0
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4831717
• Update Time: 2025-10-31

Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F3N2O6/c1-2-20-8(17)3-5-9(21-10(11,12)13)6(15(18)19)4-7(16)14-5/h4H,2-3H2,1H3,(H,14,16)
• InChI Key： SSICTFFXRMWWNR-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(NC=1CC(=O)OCC)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 532
• XLogP3: 0.8
• Topological Polar Surface Area: 110

Additional information on Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

Recent Advances in the Study of Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806179-85-0)

The compound Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806179-85-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate, which serves as a key intermediate in the development of novel heterocyclic compounds. The presence of the trifluoromethoxy group and nitro functionality in its structure has been shown to enhance its reactivity, making it a valuable scaffold for further chemical modifications. Researchers have successfully employed this compound in the synthesis of various pyridine derivatives, which exhibit promising biological activities, including antimicrobial and anti-inflammatory properties.

In terms of biological evaluation, preliminary in vitro studies have demonstrated that Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate exhibits moderate inhibitory activity against certain bacterial strains, particularly Gram-positive bacteria. This finding suggests its potential as a starting point for the development of new antibacterial agents. Furthermore, molecular docking studies have revealed that the compound interacts with key bacterial enzymes, providing insights into its mechanism of action and opportunities for structure-activity relationship (SAR) optimization.

Another area of interest is the compound's potential application in the treatment of inflammatory diseases. Recent research has explored its ability to modulate inflammatory pathways, with results indicating a significant reduction in pro-inflammatory cytokine production in cell-based assays. These findings underscore the compound's dual functionality as both an antimicrobial and anti-inflammatory agent, positioning it as a promising candidate for multifactorial therapeutic approaches.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate. Current research efforts are focused on improving its solubility and metabolic stability through structural modifications. Several analogs have been synthesized and are undergoing preclinical evaluation to assess their efficacy and safety profiles.

In conclusion, Ethyl 6-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806179-85-0) represents a versatile and pharmacologically interesting compound with potential applications in multiple therapeutic areas. Ongoing research is expected to further elucidate its biological mechanisms and optimize its properties for clinical development. The compound's unique structural features and demonstrated biological activities make it a valuable addition to the medicinal chemist's toolkit for addressing unmet medical needs.